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Gö 6983 is characterized as a potent, cell-permeable, reversible, and ATP-competitive inhibitor of several

Protein Kinase C (PKC) isoforms [1]. The table below summarizes its published half-maximal inhibitory

concentration (IC50) values for various PKC targets.

Target Reported IC50 Value

PKCα 7 nM [1] [2] [3]

PKCβ 7 nM [1] [2] [3]

PKCγ 6 nM [1] [2] [3]

PKCδ 10 nM [1] [2] [3]

PKCζ 60 nM [1] [2] [3]

PKCμ 20 µM [1] [4]

A key feature of Gö 6983 is its ability to distinguish between classical/novel PKC isoforms and PKCμ, as it

is over 1000 times less potent against PKCμ [1] [2]. This makes it a useful tool for isoform-specific studies.
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The following table collates examples of how Gö 6983 has been applied in various cell-based assays, which

can inform its use in experimental systems.

Cell Line / Model
Reported
Concentration

Incubation
Time

Experimental Purpose / Observed
Effect

PC12 cells [3] 0.5 µM Not specified Blocked PMA's effect on IGF-1-
induced Akt/MAPK activation

PC-3 cells [3] 1 µM 2 hours Abrogated TPA-induced RGFR
transactivation

HCT116, HT29, and
other colon cancer

cells [3]

2 µM 8 hours Attenuated PMA-induced FLIP
mRNA expression

A549 cells [3] 10 µM 1 hour Inhibited ATPγS-stimulated NADPH

oxidase activity and ROS
generation

C6 glioma cells [2] 1 µM 2 hours (pre-
treatment)

Prevented TCDD-induced PKC
translocation and GLT-1 expression

changes

Mouse soleus and EDL

muscles [5]

Not specified Ex vivo muscle

incubation

Potently inhibited contraction-

stimulated glucose uptake

Bovine BMMs [2] 2.5 µM 4 hours (pre-

treatment)

Inhibited RANKL-induced signaling

pathways

Mouse pulmonary

B16BL6 tumor model
[3] [4]

22 µg/mouse

(intravenous)

Single dose Inhibited tumor metastasis by

51.2%

Gö 6983 is typically prepared as a concentrated stock solution in DMSO, with a common stock

concentration of 10 mM to 100 mg/mL [1] [2] [3]. The final concentration of DMSO in the assay buffer

should be kept low (e.g., 0.1-1%) to avoid solvent toxicity.
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Mechanism of Action in a Signaling Pathway

Based on the search results, the following diagram illustrates the described role of Gö 6983 in inhibiting

PKC within a T cell receptor signaling pathway, particularly in the context of immunological synapse

formation [6].
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Gö 6983 inhibits PKC activation, blocking downstream cytoskeletal reorganization and centrosome

polarization in T cells [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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